Cas no 1351659-05-6 (4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride)

• Product Name: 4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride
• CAS No: 1351659-05-6
• MF: C₈H₁₅ClN₄
• MW: 202.684499979019
• CID: 4586635
• PubChem ID: 71778949
• Update Time: 2025-07-02

4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,4-Triazol-1-ylmethyl)piperidine dihydrochloride
• 4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride

• Inchi： 1S/C8H14N4.ClH/c1-3-9-4-2-8(1)5-12-7-10-6-11-12;/h6-9H,1-5H2;1H
• InChI Key： HKPCDRWPVKLZRO-UHFFFAOYSA-N
• SMILES： C(N1N=CN=C1)C1CCNCC1.Cl

4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride

Comprehensive Overview of 4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 1351659-05-6)

4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 1351659-05-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and 1,2,4-triazole functional group, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, owing to its unique structural properties and reactivity.

The compound's dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory experiments and industrial applications. Its molecular structure, featuring a triazole-methyl-piperidine motif, allows for versatile interactions with biological targets, which is why it is frequently explored in the context of enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

In the realm of organic synthesis, 4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride serves as a key intermediate for constructing more complex molecules. Its triazole ring is known for its ability to form hydrogen bonds, which is critical in drug design for improving binding affinity and selectivity. This property has led to its inclusion in libraries of compounds screened for antiviral and antifungal activities, topics that have gained traction due to global health concerns.

From an industrial perspective, the demand for high-purity 4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride has risen, driven by advancements in high-throughput screening and combinatorial chemistry. Manufacturers emphasize rigorous quality control to meet the standards required for pharmaceutical-grade materials. Additionally, the compound's compatibility with green chemistry principles has made it a subject of interest for sustainable production methods, reflecting the growing emphasis on environmental responsibility in chemical synthesis.

For researchers and professionals seeking detailed information, the CAS No. 1351659-05-6 serves as a unique identifier in databases like PubChem and Reaxys. Frequently searched questions include its synthetic routes, spectroscopic data, and safety profiles, which are essential for experimental planning. The compound's relevance in cancer research and immunotherapy has also sparked discussions in academic forums, further solidifying its importance in modern science.

In summary, 4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine dihydrochloride represents a versatile and valuable compound in both academic and industrial settings. Its structural features and functional groups make it a cornerstone in the development of next-generation therapeutics, while its applications align with cutting-edge research trends. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.